Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

• Product Name: 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
• CAS No: 63515-22-0
• MF: C₁₁H₁₃BrN₂O₃
• MW: 301.136522054672
• CID: 1659372
• PubChem ID: 71372537
• Update Time: 2025-04-21

2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
• ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
• 63515-22-0
• Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
• DTXSID20795406

• Inchi： 1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
• InChI Key： WCRLKYZIJHTKSN-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)=NNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 300.01099
• Monoisotopic Mass: 300.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92